
Application Notes and Protocols: Western Blot
Analysis for FASN Inhibition by UCM05

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: UCM05

Cat. No.: B1663738 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fatty Acid Synthase (FASN) is a key enzyme in the de novo synthesis of fatty acids. In many

cancers, FASN is overexpressed and has been linked to tumor growth, survival, and resistance

to therapy. UCM05 (also known as G28UCM) is a potent inhibitor of FASN that has

demonstrated anti-cancer activity, particularly in HER2+ breast cancer models.[1] Western blot

analysis is a critical technique to elucidate the mechanism of action of FASN inhibitors like

UCM05 by quantifying the expression and phosphorylation status of FASN and downstream

signaling proteins. These application notes provide a detailed protocol for performing western

blot analysis to assess the effects of UCM05 on key proteins in relevant signaling pathways.

Data Presentation
The following table summarizes representative quantitative data from western blot analysis of

HER2+ breast cancer cells treated with UCM05. The data is presented as fold change in

protein expression or phosphorylation relative to untreated control cells, normalized to a

loading control (e.g., β-actin or GAPDH).

Note: The following data is illustrative of typical results obtained from western blot experiments

and is intended for guidance. Actual results may vary based on experimental conditions.
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Target Protein Treatment Group
Fold Change vs. Control
(Mean ± SD)

FASN UCM05 (20 µM) 0.95 ± 0.12

p-HER2 (Tyr1248) UCM05 (20 µM) 0.45 ± 0.08

p-AKT (Ser473) UCM05 (20 µM) 0.38 ± 0.06

p-ERK1/2 (Thr202/Tyr204) UCM05 (20 µM) 0.52 ± 0.09

Cleaved PARP UCM05 (20 µM) 3.5 ± 0.45

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the targeted signaling pathway and the experimental workflow

for the western blot analysis.
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FASN Signaling Pathway Inhibition by UCM05
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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